1-ethyl-N-(4-isopropylphenyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 1-ethyl-N-(4-propan-2-ylphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C15H19N3O/c1-4-18-10-13(9-16-18)15(19)17-14-7-5-12(6-8-14)11(2)3/h5-11H,4H2,1-3H3,(H,17,19)
• InChI Key: YAPADDMEMYPESC-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C(=O)NC2=CC=C(C=C2)C(C)C

Description

1-ethyl-N-(4-isopropylphenyl)-1H-pyrazole-4-carboxamide, commonly known as EIPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EIPC is a pyrazole-based compound that is synthesized through a specific method.

Mechanism of Action

EIPC exerts its effects through various mechanisms. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and cancer progression. EIPC also activates the AMP-activated protein kinase (AMPK) pathway, which plays a role in energy metabolism and cell survival.
Biochemical and Physiological Effects:
EIPC has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis, and inhibit cancer cell proliferation. EIPC also has neuroprotective effects and can potentially prevent the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EIPC in lab experiments is its relatively simple synthesis method. EIPC is also readily available and can be purchased from chemical suppliers. However, one limitation of using EIPC is its potential toxicity, which needs to be carefully considered when conducting experiments.

Future Directions

There are several future directions for research on EIPC. One area of research is in the development of EIPC-based drugs for cancer therapy. Another area of research is in the potential use of EIPC for the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the safety and toxicity of EIPC and its potential applications in other scientific fields.
Conclusion:
In conclusion, EIPC is a pyrazole-based compound that has gained significant attention in scientific research due to its potential applications in various fields. EIPC has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. Its relatively simple synthesis method and availability make it a promising candidate for further research and development.

Synthesis Methods

EIPC is synthesized through a multi-step process that involves the reaction of 4-isopropylphenylhydrazine with ethyl acetoacetate to form a pyrazole intermediate. The intermediate is then reacted with ethyl chloroformate to form EIPC. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

EIPC has been studied extensively for its potential applications in various scientific fields. One of the primary areas of research is in the field of cancer treatment. EIPC has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
Another area of research is in the field of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. EIPC has been shown to have neuroprotective effects and can potentially prevent the progression of these diseases.